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Compound of Interest

Compound Name: Paxiphylline D

Cat. No.: B1159089 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information on the solubility of paxilline in DMSO and

aqueous buffers, along with comprehensive protocols for its use in experimental settings.

Paxilline is a potent and reversible inhibitor of large-conductance Ca²⁺-activated K⁺ (BKCa)

channels, making it a critical tool in neuroscience, pharmacology, and physiology research.

Data Presentation: Paxilline Solubility
The following tables summarize the quantitative data on the solubility of paxilline in various

solvents. It is important to note that the solubility of paxilline in aqueous solutions is limited, and

it is common practice to first dissolve it in an organic solvent like DMSO before preparing

aqueous dilutions.
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Solvent Solubility (mg/mL)
Molar Equivalent
(mM)

Notes

Dimethyl Sulfoxide

(DMSO)
~30 - 80 ~68.87 - 183.67

Sonication may be

required to achieve

higher concentrations.

[1][2]

Ethanol ~10 ~22.96

Dimethylformamide

(DMF)
~30 ~68.87

1:3 DMSO:PBS (pH

7.2)
~0.25 ~0.57

Prepared by diluting a

DMSO stock solution.

[3]

Table 1: Solubility of Paxilline in Organic and Aqueous Solutions. Molar equivalents are

calculated based on a molecular weight of 435.56 g/mol .

Experimental Protocols
Protocol 1: Preparation of a High-Concentration
Paxilline Stock Solution in DMSO
This protocol describes the preparation of a concentrated stock solution of paxilline in DMSO,

which can be stored for long-term use and diluted for various experimental applications.

Materials:

Paxilline (crystalline solid)

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Sonicator (optional)
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Procedure:

Weighing Paxilline: Accurately weigh the desired amount of paxilline powder in a sterile

microcentrifuge tube.

Adding DMSO: Add the appropriate volume of anhydrous DMSO to achieve the desired

concentration (e.g., for a 30 mg/mL stock solution, add 1 mL of DMSO to 30 mg of paxilline).

Dissolution: Vortex the solution vigorously for 1-2 minutes to facilitate dissolution. If the

paxilline does not fully dissolve, sonicate the solution for 5-10 minutes in a water bath

sonicator.

Storage: Once fully dissolved, aliquot the stock solution into smaller volumes to avoid

repeated freeze-thaw cycles. Store the aliquots at -20°C or -80°C for long-term stability.[4][5]

[6]

Protocol 2: Preparation of Aqueous Working Solutions
of Paxilline
Due to its poor aqueous solubility, paxilline working solutions are typically prepared by diluting

a high-concentration DMSO stock solution into the desired aqueous buffer.

Materials:

Paxilline-DMSO stock solution (from Protocol 1)

Desired aqueous buffer (e.g., PBS, cell culture medium)

Sterile tubes

Procedure:

Thawing Stock Solution: Thaw an aliquot of the paxilline-DMSO stock solution at room

temperature.

Dilution: Serially dilute the stock solution into the aqueous buffer to achieve the final desired

concentration. It is crucial to add the DMSO stock solution to the aqueous buffer while
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vortexing to ensure rapid mixing and prevent precipitation.

Final DMSO Concentration: Be mindful of the final concentration of DMSO in your working

solution, as high concentrations can be toxic to cells. It is recommended to keep the final

DMSO concentration below 0.5%.

Use Immediately: Aqueous solutions of paxilline are not recommended for long-term storage

and should be prepared fresh for each experiment. It is advised not to store the aqueous

solution for more than one day.[3]

Mandatory Visualizations
Paxilline's Mechanism of Action: Inhibition of BK
Channels
Paxilline exerts its biological effects primarily through the inhibition of large-conductance Ca²⁺-

activated K⁺ (BK) channels.[4][7][8][9][10] These channels play a crucial role in regulating

neuronal excitability, smooth muscle tone, and neurotransmitter release by coupling

intracellular calcium levels to membrane potential.
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Paxilline's Inhibitory Action on BK Channels
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Caption: Paxilline's mechanism of action on BK channels.

Experimental Workflow: Preparing Paxilline for Cell-
Based Assays
This workflow diagram outlines the key steps for preparing paxilline solutions for use in cellular

experiments, emphasizing the critical dilution step to maintain solubility and minimize solvent

toxicity.
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Workflow for Preparing Paxilline Working Solutions
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Caption: Experimental workflow for paxilline solution preparation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.glpbio.com/paxilline.html
https://www.targetmol.com/compound/paxilline
https://cdn.caymanchem.com/cdn/insert/11345.pdf
https://www.medchemexpress.com/paxilline.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC4210426/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4210426/
https://hellobio.com/paxilline.html
https://www.tocris.com/products/paxilline_2006
https://www.researchgate.net/publication/267623367_Paxilline_inhibits_BK_channels_by_an_almost_exclusively_closed-channel_block_mechanism
https://pubmed.ncbi.nlm.nih.gov/25348413/
https://pubmed.ncbi.nlm.nih.gov/25348413/
https://pubmed.ncbi.nlm.nih.gov/8938726/
https://pubmed.ncbi.nlm.nih.gov/8938726/
https://www.benchchem.com/product/b1159089#paxilline-solubility-in-dmso-and-aqueous-buffers
https://www.benchchem.com/product/b1159089#paxilline-solubility-in-dmso-and-aqueous-buffers
https://www.benchchem.com/product/b1159089#paxilline-solubility-in-dmso-and-aqueous-buffers
https://www.benchchem.com/product/b1159089#paxilline-solubility-in-dmso-and-aqueous-buffers
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1159089?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1159089?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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